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Compound of Interest

Compound Name: SRT3190

Cat. No.: B610999

Application Notes and Protocols for SRT3190

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of
SRT3190, a selective Sirtuin 1 (SIRT1) activator and C-X-C motif chemokine receptor 2
(CXCR2) ligand, for use in research applications. Adherence to these guidelines will ensure the
consistency and reliability of experimental results.

Compound Information

SRT3190 is a small molecule with dual activities, making it a valuable tool for investigating
cellular metabolism, inflammation, and aging. Its primary mechanism of action is the activation
of SIRT1, an NAD+-dependent deacetylase that plays a crucial role in various cellular
processes. Additionally, SRT3190 acts as a ligand for CXCR2, a G-protein coupled receptor
involved in inflammatory responses and neutrophil chemotaxis.

Quantitative Data Summary

For ease of reference and experimental planning, the key quantitative data for SRT3190 are
summarized in the table below.
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Property Value Reference
Molecular Weight 475.54 g/mol [1]
Appearance Solid [2]
Solubility in DMSO =>47.6 mg/mL [11[2]
Solubility in Ethanol =>99.4 mg/mL (with sonication) [1112]
Insolubility Water [1][2]
Storage Temperature -20°C [1112]

Experimental Protocols: Stock Solution Preparation

Accurate preparation of stock solutions is critical for obtaining reproducible experimental data.
Below are detailed protocols for dissolving SRT3190 in dimethyl sulfoxide (DMSO) and ethanol.

Protocol for Preparing a 10 mM SRT3190 Stock Solution
in DMSO

Materials:

e SRT3190 powder

Anhydrous/sterile dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Procedure:

e Calculate the required mass of SRT3190:

o To prepare a 10 mM stock solution, use the following formula:
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= Mass (mg) = Desired Volume (mL) x 10 mmol/L x 475.54 g/mol x (1 mg /1000 pg) x (1 g
/ 1000 mg)

» For 1 mL of a 10 mM solution, you will need 4.7554 mg of SRT3190.

Weigh the SRT3190 powder:

o Carefully weigh the calculated amount of SRT3190 powder in a sterile microcentrifuge
tube.

Add DMSO:

o Add the desired volume of anhydrous/sterile DMSO to the tube containing the SRT3190
powder. For a 10 mM solution, if you weighed 4.7554 mg, add 1 mL of DMSO.

Dissolve the compound:

o Vortex the solution thoroughly until the SRT3190 is completely dissolved. Gentle warming
in a 37°C water bath can aid in dissolution if necessary.

Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C.[1][2] It is recommended to use the solution soon after
preparation as long-term storage of the solution is not advised.[2]

Protocol for Preparing a 10 mM SRT3190 Stock Solution
in Ethanol

Materials:
e SRT3190 powder
e 200 proof (100%) ethanol

« Sterile microcentrifuge tubes or vials
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o Calibrated micropipettes

e \ortex mixer

e Sonicator (water bath or probe)

Procedure:

e Calculate the required mass of SRT3190:

o Use the same formula as in the DMSO protocol. For 1 mL of a 10 mM solution, you will
need 4.7554 mg of SRT3190.

Weigh the SRT3190 powder:
o Accurately weigh the calculated mass of SRT3190 into a sterile microcentrifuge tube.

Add Ethanol:

o Add the appropriate volume of 100% ethanol to the tube.

Dissolve the compound with sonication:
o Vortex the solution.

o Place the tube in a sonicator water bath and sonicate until the compound is fully dissolved.
[1][2] The use of sonication is crucial for achieving complete dissolution in ethanol.

Storage:
o Aliquot the stock solution into single-use volumes.

o Store the aliquots at -20°C.

Visualizations

Experimental Workflow: SRT3190 Stock Solution
Preparation

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b610999?utm_src=pdf-body
https://www.benchchem.com/product/b610999?utm_src=pdf-body
https://www.benchchem.com/product/b610999?utm_src=pdf-body
https://www.benchchem.com/product/b610999?utm_src=pdf-body
https://www.researchgate.net/figure/SIRT1-cell-signaling-pathways_fig2_52010348
https://www.researchgate.net/figure/Schematic-representation-of-sirtuin-1-SIRT1-signaling-in-the-heart-mTOR-mammalian_fig3_320594601
https://www.benchchem.com/product/b610999?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Start

<>

\Veighing

Weigh SRT3190

ﬁor DMSO StO(N:or Ethanol Stock

Step 2: Solvent Ad&ition

Add DMSO

Add Ethanol

]
Bequired for Etha

A

(Sonicate (for EthanoID

nol

For DMSO Stock

Aliquot

Store at -20°C

Click to download full resolution via product page

Caption: Workflow for preparing SRT3190 stock solutions.
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Signaling Pathway: SRT3190-Mediated SIRT1 Activation
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Caption: SRT3190 activates SIRT1, leading to deacetylation of downstream targets.

Signaling Pathway: SRT3190 and the CXCR2 Signaling
AXxis
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Caption: SRT3190 acts as a ligand for the CXCR2 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [preparing SRT3190 stock solutions for research].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610999#preparing-srt3190-stock-solutions-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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